Cas no 391898-27-4 (N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide)

• Product Name: N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide
• CAS No: 391898-27-4
• MF: C₁₉H₁₈ClFN₄OS
• MW: 404.888824939728
• CID: 6100678
• PubChem ID: 4072708
• Update Time: 2025-11-02

N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide
• N-((4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide
• Benzamide, N-[[4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-2-fluoro-
• N-{[4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide
• AKOS024578822
• N-[[4-(3-chlorophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• SR-01000906651-1
• SR-01000906651
• 391898-27-4
• F0507-0685

• Inchi： 1S/C19H18ClFN4OS/c1-2-10-27-19-24-23-17(25(19)14-7-5-6-13(20)11-14)12-22-18(26)15-8-3-4-9-16(15)21/h3-9,11H,2,10,12H2,1H3,(H,22,26)
• InChI Key： LSIKMCAOGVRZRK-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC(Cl)=C2)C(SCCC)=NN=1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 404.0873882g/mol
• Monoisotopic Mass: 404.0873882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.84±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide

Research Briefing on N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide (CAS: 391898-27-4)

In recent years, the compound N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide (CAS: 391898-27-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and benzamide structure, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on the compound's mechanism of action and its potential as a kinase inhibitor. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 391898-27-4 exhibits selective inhibition against specific kinase targets, with notable efficacy in suppressing tumor cell proliferation. Researchers have employed molecular docking simulations and X-ray crystallography to elucidate the binding interactions between the compound and its target kinases, providing valuable insights into its structure-activity relationship (SAR).

Further investigations have explored the pharmacokinetic properties of 391898-27-4, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles remain areas of active research. Recent in vivo studies using murine models have shown dose-dependent efficacy, but also highlighted the need for optimization to minimize adverse effects.

In addition to its kinase inhibitory activity, 391898-27-4 has been investigated for its potential applications in neurodegenerative diseases. Some studies suggest that the compound may modulate pathways involved in neuroinflammation and oxidative stress, which are key contributors to conditions like Alzheimer's disease. While these findings are preliminary, they open new avenues for repurposing this molecule beyond its original scope.

The synthesis and scalable production of 391898-27-4 have also been a focal point of recent research. Advances in synthetic chemistry have enabled more efficient and cost-effective routes to produce this compound, which is critical for its transition from laboratory research to clinical applications. Researchers have optimized reaction conditions to improve yield and purity, addressing previous limitations in large-scale synthesis.

In conclusion, N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide (391898-27-4) represents a promising candidate in the realm of targeted therapy, particularly for kinase-related disorders. While significant progress has been made in understanding its biological activity and pharmacokinetics, further studies are needed to fully realize its therapeutic potential. Continued research efforts will be essential to address existing challenges and pave the way for clinical trials.